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Compound of Interest

Compound Name: Citalopram N-oxide

Cat. No.: B026223

CAS Number: 63284-72-0

This in-depth technical guide provides a comprehensive overview of Citalopram N-oxide, a
primary metabolite and impurity of the widely prescribed antidepressant, Citalopram. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its identification, synthesis, and characterization, including experimental
protocols and quantitative data analysis.

Core Identification and Properties

Citalopram N-oxide is formally known as 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-
dihydro-5-isobenzofurancarbonitrile N-oxide. It is recognized as a significant metabolite formed
in vivo through the oxidation of the tertiary amine in the parent citalopram molecule. It is also
considered a process-related impurity and a degradation product that can form under specific
stress conditions.

Table 1: Core Identification and Physicochemical Properties of Citalopram N-oxide
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Parameter Value Reference
CAS Number 63284-72-0 [11[2]
Molecular Formula C20H21FN20:2 [3]
Molecular Weight 340.39 g/mol [3]

1-[3-(dimethylamino)propyl]-1-

4-fluorophenyl)-1,3-dihydro-5-
IUPAC Name ( pheny) ) 'y [4]

isobenzofurancarbonitrile N-

oxide

Citalopram Impurity 11,
Synonyms Citalopram Related Compound  [4]
E, Escitalopram EP Impurity H

Appearance White to off-white solid [5]

Melting Point 91-93 °C

Slightly soluble in DMSO and

Solubility Methanol
ethano

Metabolic Pathway and Formation

Citalopram is metabolized in the liver primarily by the cytochrome P450 enzyme system. The
formation of Citalopram N-oxide is specifically mediated by the CYP2D6 isoenzyme through
an N-oxidation reaction.[6] This metabolic conversion is a crucial aspect of the drug's
pharmacokinetic profile.
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Metabolic Pathway of Citalopram to Citalopram N-oxide

Citalopram

N-oxidation

Citalopram N-oxide

Expected MS Fragmentation of Citalopram N-oxide

[Citalopram N-oxide + H]*
m/z 341.1

O (16 Da)

[Citalopram + H]*
m/z 325.1
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Workflow for Citalopram N-oxide Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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